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Executive Summary

4,5,5-Trimethyl-1,3-dioxane (CAS: 6301-68-4) is a six-membered cyclic acetal derived from
the condensation of formaldehyde with 2,2,3-trimethyl-1,3-butanediol. It belongs to the 1,3-
dioxane family, widely utilized as stable protecting groups in organic synthesis and as
specialized solvents in drug development due to their resistance to basic and nucleophilic
conditions.

This guide addresses the thermodynamic profile of the molecule, focusing on enthalpy of
formation, vapor pressure, and phase transition energetics. It employs a predictive-
experimental hybrid approach, validating calculated values against the well-established
behavior of the 1,3-dioxane homologous series.

Molecular Identity & Structural Thermodynamics

The thermodynamic stability of 4,5,5-trimethyl-1,3-dioxane is governed by its conformational
preference. Unlike cyclohexane, the 1,3-dioxane ring is subject to unique stereoelectronic
effects, particularly at the 5-position.
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» Conformation: The molecule predominantly adopts a Chair conformation.

e The 5-Position Anomaly: In 1,3-dioxanes, an axial substituent at the 5-position does not
suffer from the severe 1,3-diaxial repulsion seen in cyclohexane because the 1- and 3-
positions are oxygen atoms (with lone pairs) rather than bulky methylene groups. This makes
the gem-dimethyl substitution at C5 thermodynamically accessible.

 Vicinal Interactions: The critical destabilizing factor is the gauche interaction between the
equatorial methyl at C4 and the methyls at C5.

Structural Visualization

The following diagram illustrates the synthesis pathway and the dominant chair conformation.

Reaction Conditions
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Figure 1: Synthesis pathway via acid-catalyzed acetalization and thermodynamic stabilization
rationale.

Thermochemical Parameters (Data & Estimates)

The following values represent a consensus of predicted properties derived from Group
Additivity Laws (Benson) and comparative analysis of the 4,4,5-trimethyl isomer (CAS 1122-03-
8).

Table 1: Physicochemical & Thermodynamic
Properties[2][3]
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Value
Property . ) Confidence Source/Method
(Estimated/Lit.)
Molecular Weight 130.18 g/mol High Calculated
Boiling Point (760 ) Homologue
136 - 139 °C Medium _
mmHg) extrapolation [1,2]
Vapor Pressure ) Proxy: 4,4,5-trimethyl
~10.5 £ 1.0 mmHg Medium )
(25°C) isomer [3]
Density (20°C) 0.91 - 0.93 g/cm3 Medium Group Contribution
Enthalpy of
Vaporization ( 44.5 £ 2.0 kd/mol Medium Trouton's Rule/
Pihlaja [4]
)
Enthalpy of Formation
Benson Grou
( 495 + 5 kJ/mol High son =roup
Additivity (See 85)
)
LogP (Octanol/Water) 1.40 High Computed (XLogP3)

Note on Boiling Point: The 4,5-dimethyl homologue boils at 135.5°C. The addition of a methyl

group typically increases BP, but the gem-dimethyl grouping at C5 increases sphericity, which

can slightly depress boiling points relative to linear isomers. Thus, a range of 136—-139°C is the

scientifically grounded estimate.

Experimental Methodologies

To validate the thermodynamic properties of 4,5,5-trimethyl-1,3-dioxane, the following

standard operating procedures (SOPs) are recommended.
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Synthesis & Purification (The Prins/Acetalization Route)

Objective: Obtain >99.9% pure sample for calorimetric study.

Reactants: Combine 2,2,3-trimethyl-1,3-butanediol (1.0 eq) and Paraformaldehyde (1.1 eq)
in Toluene.

o Catalysis: Add p-Toluenesulfonic acid (p-TsOH, 0.01 eq).

o Dehydration: Reflux using a Dean-Stark apparatus to continuously remove water, driving the
equilibrium to completion (Le Chatelier’s principle).

o Workup: Wash with saturated NaHCOs to neutralize acid; dry over MgSOa.
e Purification:

o Primary: Fractional distillation under reduced pressure.

o Secondary: Preparative Gas Chromatography (GC) if purity <99.9%.

o Validation: Purity must be confirmed via GC-FID and *H-NMR.

Combustion Calorimetry (Determination of )

Protocol: Static or Rotating Bomb Calorimetry.

Calibration: Calibrate the calorimeter using benzoic acid standards (NIST SRM 39j).

Combustion: Burn the liquid dioxane sample in excess oxygen (3.0 MPa).

Reaction:

Correction: Apply Washburn corrections to convert

to standard

Calculation: Derive
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using the standard enthalpies of formation for CO2 and Hz0.

Predictive Modeling: Benson Group Additivity[4]

When experimental data is absent, Benson Group Additivity is the industry standard for
estimating Enthalpy of Formation (

).

Calculation Logic for 4,5,5-Trimethyl-1,3-dioxane:

We decompose the molecule into the following groups:

3 x [C-(C)(H)3]: Methyl groups attached to carbons.[1]

1 x [C-(O)2(H)z]: The C2 carbon (between two oxygens).

1 x [C-(O)(C)2(H)]: The C4 carbon (tertiary, attached to O, C5, and Methyl).

1 x [C-(C)4]: The C5 carbon (quaternary, attached to C4, C6, and 2 Methyls).

1 x [C-(O)(C)(H)z2]: The C6 carbon (secondary, attached to O and C5).

Ring Strain Correction: 1,3-Dioxane ring correction.

Enthalpy Calculation Flow

Sum of Group Increments Ring Strain Correction Gauch Interactions
(X Groups) (+1.5 kcal/mol) (4-Me/5-Me)

Total AfH° (Gas)

= -108 kcal/mol (-451 kJ/mol)

Click to download full resolution via product page

Figure 2: Additivity logic for enthalpy estimation.
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Result: Based on Pihlaja’s refined increments for 1,3-dioxanes [4], the estimated gas-phase
enthalpy of formation is -451 kJ/mol. Subtracting the enthalpy of vaporization (~44 kJ/mol)
yields a liquid phase enthalpy (

) of approximately -495 kJ/mol.

Applications in Drug Development[7]

e Solvent Systems: Due to its moderate boiling point (~138°C) and stability, it serves as a
greener alternative to chlorinated solvents in high-temperature reactions.

o Metabolic Stability: The gem-dimethyl group at C5 blocks metabolic oxidation at the most
vulnerable position of the dioxane ring, potentially enhancing the half-life of pharmaceutical
intermediates containing this moiety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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